Cas no 1190044-28-0 (tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate)

• Product Name: tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate
• CAS No: 1190044-28-0
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 829494
• Update Time: 2025-05-20

tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate
• tert-butyl (4-hydroxytetrahydro-2H-thiopyran-4-yl)MethylcarbaMate
• Carbamic acid, N-[(tetrahydro-4-hydroxy-2H-thiopyran-4-yl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H21NO3S/c1-10(2,3)15-9(13)12-8-11(14)4-6-16-7-5-11/h14H,4-8H2,1-3H3,(H,12,13)
• InChI Key： RBBODFRHIVPLCY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(O)CCSCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate

Introduction to tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate (CAS No. 1190044-28-0)

tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate (CAS No. 1190044-28-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The tert-butyl group provides stability and enhances the lipophilicity of the molecule, while the 4-hydroxy-tetrahydro-2H-thiopyran-4-yl moiety contributes to its biological activity and reactivity.

The tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate structure is particularly interesting due to its potential to modulate various biological pathways. Recent studies have highlighted its role in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs. The hydroxyl group on the thiopyran ring can form hydrogen bonds with receptor sites, enhancing the compound's affinity and selectivity.

In the context of drug discovery, tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate has been explored for its potential as a lead compound in the development of treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific brain receptors makes it a promising candidate for further investigation.

Moreover, this compound has shown potential in anti-inflammatory and anti-cancer research. Studies have demonstrated that tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate can inhibit the activity of certain enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to a reduction in the production of pro-inflammatory mediators, thereby alleviating inflammation.

In cancer research, tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate has been investigated for its ability to induce apoptosis in cancer cells. The compound's mechanism of action involves disrupting cellular signaling pathways that are crucial for cancer cell survival and proliferation. This makes it a valuable tool in the development of targeted cancer therapies.

The synthesis of tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate is well-documented in the literature, with several efficient routes available. One common approach involves the reaction of 4-hydroxytetrahydrothiopyran with tert-butyl chloroformate under basic conditions. This method yields high purity and good yields, making it suitable for large-scale production.

From a pharmacokinetic perspective, tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate exhibits favorable properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile makes it a safe candidate for clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with target proteins. These simulations help predict the compound's binding affinity and selectivity, guiding further optimization efforts.

In conclusion, tert-butyl (4-hydroxy-tetrahydro-2H-thiopyran-4-yl)methylcarbamate (CAS No. 1190044-28-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.